Cas no 1443348-35-3 (2-methyl-1-4-(trifluoromethoxy)phenylpropan-2-ol)
2-Methyl-1-[4-(trifluoromethoxy)phenyl]propan-2-ol is a fluorinated aromatic alcohol with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a trifluoromethoxy substituent, enhances lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. The tertiary alcohol group offers reactivity for further derivatization, while the trifluoromethoxy moiety contributes to improved bioavailability and resistance to enzymatic degradation. This compound is particularly useful in the development of bioactive molecules targeting CNS disorders or pest control agents. Its synthetic versatility and favorable physicochemical properties underscore its utility in medicinal chemistry and material science research.
1443348-35-3 structure
Product Name:2-methyl-1-4-(trifluoromethoxy)phenylpropan-2-ol
CAS No:1443348-35-3
MF:C11H13F3O2
MW:234.214934110641
MDL:MFCD21170862
CID:5150926
PubChem ID:65144966
Update Time:2026-03-03
2-methyl-1-4-(trifluoromethoxy)phenylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(Trifluoromethoxy)phenyl]-2-methyl-2-propanol
- Benzeneethanol, α,α-dimethyl-4-(trifluoromethoxy)-
- 2-methyl-1-4-(trifluoromethoxy)phenylpropan-2-ol
-
- MDL: MFCD21170862
- Inchi: 1S/C11H13F3O2/c1-10(2,15)7-8-3-5-9(6-4-8)16-11(12,13)14/h3-6,15H,7H2,1-2H3
- InChI Key: UBSKLTVUCFEMMJ-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(OC(F)(F)F)C=C1)C(C)(O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
2-methyl-1-4-(trifluoromethoxy)phenylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB427368-1 g |
1-[4-(Trifluoromethoxy)phenyl]-2-methyl-2-propanol |
1443348-35-3 | 1g |
€594.40 | 2023-03-11 | ||
| abcr | AB427368-5 g |
1-[4-(Trifluoromethoxy)phenyl]-2-methyl-2-propanol |
1443348-35-3 | 5g |
€1,373.40 | 2023-03-11 | ||
| Enamine | EN300-1937246-0.05g |
2-methyl-1-[4-(trifluoromethoxy)phenyl]propan-2-ol |
1443348-35-3 | 0.05g |
$468.0 | 2023-09-17 | ||
| Enamine | EN300-1937246-0.1g |
2-methyl-1-[4-(trifluoromethoxy)phenyl]propan-2-ol |
1443348-35-3 | 0.1g |
$490.0 | 2023-09-17 | ||
| Enamine | EN300-1937246-0.25g |
2-methyl-1-[4-(trifluoromethoxy)phenyl]propan-2-ol |
1443348-35-3 | 0.25g |
$513.0 | 2023-09-17 | ||
| Enamine | EN300-1937246-0.5g |
2-methyl-1-[4-(trifluoromethoxy)phenyl]propan-2-ol |
1443348-35-3 | 0.5g |
$535.0 | 2023-09-17 | ||
| Enamine | EN300-1937246-1.0g |
2-methyl-1-[4-(trifluoromethoxy)phenyl]propan-2-ol |
1443348-35-3 | 1g |
$914.0 | 2023-06-03 | ||
| Enamine | EN300-1937246-2.5g |
2-methyl-1-[4-(trifluoromethoxy)phenyl]propan-2-ol |
1443348-35-3 | 2.5g |
$1089.0 | 2023-09-17 | ||
| Enamine | EN300-1937246-5.0g |
2-methyl-1-[4-(trifluoromethoxy)phenyl]propan-2-ol |
1443348-35-3 | 5g |
$2650.0 | 2023-06-03 | ||
| Enamine | EN300-1937246-10.0g |
2-methyl-1-[4-(trifluoromethoxy)phenyl]propan-2-ol |
1443348-35-3 | 10g |
$3929.0 | 2023-06-03 |
2-methyl-1-4-(trifluoromethoxy)phenylpropan-2-ol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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